Cas no 2229604-16-2 (5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine)

• Product Name: 5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine
• CAS No: 2229604-16-2
• MF: C₈H₁₀N₆
• MW: 190.205199718475
• CID: 5946354
• PubChem ID: 165703831
• Update Time: 2025-11-02

5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine
• EN300-1775847
• 2229604-16-2

• Inchi： 1S/C8H10N6/c9-12-4-7-1-2-8(11-3-7)14-6-10-5-13-14/h1-3,5-6,12H,4,9H2
• InChI Key： AJTLRYHANLXZED-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C1C=CC(=CN=1)CNN

Computed Properties

• Exact Mass: 190.09669434g/mol
• Monoisotopic Mass: 190.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.6Ų

Additional information on 5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine

5-(Hydrazinylmethyl)-2-(1H-1,2,4-Triazol-1-yl)pyridine (CAS 2229604-16-2): A Versatile Chemical Building Block

In the realm of heterocyclic chemistry, 5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS 2229604-16-2) has emerged as a compound of significant interest to researchers and pharmaceutical developers. This triazole-pyridine hybrid molecule combines two important pharmacophores, making it a valuable chemical building block for drug discovery and material science applications.

The molecular structure of 5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine features a pyridine core substituted at the 2-position with a 1,2,4-triazole ring and at the 5-position with a hydrazinylmethyl group. This unique arrangement provides multiple sites for molecular modification and structure-activity relationship studies, particularly in the development of bioactive compounds and functional materials.

Recent scientific literature highlights the growing importance of triazole-containing compounds in medicinal chemistry, with particular attention to their role in developing antimicrobial agents and enzyme inhibitors. The presence of both triazole and hydrazine functional groups in CAS 2229604-16-2 makes it particularly valuable for creating hydrogen bond networks, which are crucial for molecular recognition in biological systems.

From a synthetic chemistry perspective, 5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine serves as an excellent intermediate for constructing more complex molecular architectures. Its reactivity profile allows for various transformations, including condensation reactions, cyclizations, and cross-coupling processes. These properties align well with current trends in green chemistry and atom-efficient synthesis, as researchers seek to minimize waste and maximize synthetic efficiency.

The compound's potential applications extend beyond pharmaceuticals. Materials scientists are exploring its use in creating coordination polymers and metal-organic frameworks (MOFs), where the triazole nitrogen atoms can act as ligands for metal ions. This aligns with the growing demand for functional materials in energy storage, gas separation, and catalysis applications.

Quality control of CAS 2229604-16-2 typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity. These analytical methods are crucial for researchers who require high-quality building blocks for their synthetic projects.

Storage and handling of 5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light to maintain stability. These considerations are particularly important for researchers working with hydrazine derivatives in their synthetic workflows.

The commercial availability of CAS 2229604-16-2 has increased in recent years, reflecting its growing importance in chemical research. Several specialty chemical suppliers now offer this compound in various quantities, catering to the needs of both academic and industrial researchers engaged in medicinal chemistry and materials science projects.

Future research directions for 5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine may include exploring its potential as a ligand in catalysis or investigating its biological activity profile more comprehensively. The compound's structural features make it particularly interesting for developing selective enzyme inhibitors or receptor modulators in drug discovery programs.

From a regulatory perspective, CAS 2229604-16-2 is not currently listed on major chemical control inventories, making it accessible for research purposes. However, researchers should always consult local regulations and institutional policies when working with any chemical substance, particularly those containing hydrazine moieties.

The synthesis of 5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine typically involves multi-step procedures starting from commercially available pyridine derivatives. Recent advances in flow chemistry and microwave-assisted synthesis may offer more efficient routes to this valuable building block, reflecting broader trends in process chemistry optimization.

In conclusion, 5-(hydrazinylmethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS 2229604-16-2) represents an important addition to the toolbox of synthetic chemists and materials scientists. Its unique combination of heterocyclic systems and functional groups provides numerous opportunities for molecular design and innovation across multiple scientific disciplines.